Cas no 1805284-60-9 (2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride
• CAS No: 1805284-60-9
• MF: C₇H₂ClF₂IN₂O₂S
• MW: 378.522258281708
• CID: 4807337
• Update Time: 2025-06-16

2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF2IN2O2S/c8-16(14,15)6-3(7(9)10)1-5(11)13-4(6)2-12/h1,7H
• InChI Key： DTKHIFBTRVFOHT-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C#N)=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805284-60-9)

The compound 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805284-60-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and iodopyridine core, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the growing attention on 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride is its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the creation of carbon-carbon and carbon-nitrogen bonds with high efficiency. The presence of the iodine atom at the 6-position enhances its reactivity, making it a preferred choice for palladium-catalyzed transformations.

In the context of current trends, sustainability and green chemistry are dominant themes in chemical research. The compound’s potential for use in catalytic processes aligns with the industry’s shift toward minimizing waste and reducing hazardous byproducts. Additionally, its difluoromethyl group is of particular interest due to the rising demand for fluorinated compounds in drug discovery, as fluorine incorporation often improves metabolic stability and bioavailability.

Another area where 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride shines is in the development of heterocyclic compounds. Heterocycles are foundational to many biologically active molecules, and this compound’s pyridine scaffold offers a versatile platform for further functionalization. Researchers are exploring its utility in designing kinase inhibitors and antimicrobial agents, addressing pressing challenges in oncology and infectious diseases.

The compound’s sulfonyl chloride group further expands its applicability, serving as a reactive handle for amide bond formation and sulfonamide synthesis. These transformations are critical in medicinal chemistry, where sulfonamides are a common pharmacophore. With the increasing focus on personalized medicine and targeted therapies, the demand for such versatile intermediates is expected to rise.

From a commercial perspective, 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride is gaining traction in the fine chemicals market. Suppliers and manufacturers are scaling up production to meet the needs of contract research organizations (CROs) and pharmaceutical companies. Quality control and regulatory compliance are paramount, given the compound’s use in high-value applications.

In summary, 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805284-60-9) is a multifaceted intermediate with broad utility in drug discovery, agrochemical development, and advanced organic synthesis. Its unique structural features and reactivity profile position it as a key player in the evolving landscape of specialty chemicals. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.